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Compound of Interest

Compound Name: WAY-169916

Cat. No.: B611797 Get Quote

Disclaimer: This document provides guidance on the proper disposal of WAY-169916 based on

its classification as a research chemical and general principles of laboratory safety. No specific

Safety Data Sheet (SDS) with official disposal procedures for WAY-169916 is publicly available.

Therefore, these recommendations are derived from the handling and disposal of similar

bioactive small molecules. Researchers must always consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and ensure compliance with all

local, state, and federal regulations.

WAY-169916 is identified as a pathway-selective ligand of the estrogen receptor (ER) with

potent anti-inflammatory effects, acting by inhibiting NF-kB transcriptional activity.[1] As a

selective estrogen receptor modulator (SERM), it belongs to a class of compounds that can

have significant biological effects.[2][3] Due to its bioactive nature, WAY-169916 and any

materials contaminated with it should be handled and disposed of as hazardous chemical

waste.

Key Safety and Handling Information
Before beginning any disposal procedures, it is crucial to have the appropriate personal

protective equipment (PPE) and to be aware of the general hazards associated with handling

potent research compounds.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
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Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of aerosolization (e.g., when handling the powder

form), a properly fitted respirator may be necessary.

Storage of Stock Solutions: For prepared stock solutions, it is recommended to aliquot and

store them to prevent degradation from repeated freeze-thaw cycles. The suggested storage

conditions are:

-80°C for up to 6 months

-20°C for up to 1 month[1]

Quantitative Data Summary
While specific quantitative hazard data for WAY-169916 is not readily available, the following

table summarizes its basic chemical properties.

Property Value

Molecular Formula C₁₄H₁₀N₂O₃S₂

Molecular Weight 334.38 g/mol

CAS Number 669764-18-5

Purity
Typically available at high purity (e.g., 99.60%)

[1]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures are recommended for the disposal of WAY-169916 in

solid form, as a solution, and for contaminated labware.

Disposal of Solid (Powder) WAY-169916
Waste Collection:
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Carefully sweep or scoop any remaining solid WAY-169916 into a designated, sealable,

and clearly labeled hazardous waste container.

Avoid generating dust. If necessary, lightly moisten the powder with a suitable solvent

(e.g., ethanol) to minimize aerosolization.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "WAY-169916,"

and the approximate quantity.

Storage and Pickup:

Store the sealed container in a designated hazardous waste accumulation area, away

from incompatible materials.

Arrange for pickup by your institution's EHS department.

Disposal of WAY-169916 Solutions
Waste Collection:

Collect all solutions containing WAY-169916 in a dedicated, sealed, and leak-proof

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Container Labeling:

Label the container with "Hazardous Waste," the full chemical name "WAY-169916," the

solvent(s) used, and the estimated concentration.

Storage and Pickup:

Store the sealed container in secondary containment in a designated hazardous waste

accumulation area.

Arrange for pickup by your institution's EHS department.
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Decontamination and Disposal of Contaminated
Labware

Rinsing:

Rinse contaminated glassware and equipment (e.g., vials, spatulas, magnetic stir bars)

with a suitable solvent (such as ethanol or acetone) to remove residual WAY-169916.

Collect the rinse solvent as hazardous waste in the designated container for WAY-169916
solutions.

Disposal of Consumables:

All single-use items that have come into contact with WAY-169916 (e.g., pipette tips,

contaminated gloves, weighing paper) must be disposed of as solid hazardous waste.

Place these items in a sealed bag or container labeled "Hazardous Waste" with the

chemical name.

Final Cleaning:

After the initial solvent rinse, glassware can typically be washed according to standard

laboratory procedures.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow for the proper disposal of WAY-169916.
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Solid Waste Disposal Workflow

Start: Solid WAY-169916 Waste

Collect in Labeled
Hazardous Waste Container

Store in Designated
Waste Area

Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of solid WAY-169916.
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Liquid Waste Disposal Workflow

Start: WAY-169916 Solution

Collect in Labeled
Liquid Waste Container

Store in Secondary
Containment

Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of liquid WAY-169916 waste.
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Contaminated Items Disposal Workflow

Start: Contaminated Labware

Rinse with Solvent Dispose of Consumables as
Solid Hazardous Waste

For single-use items

Collect Rinse as
Liquid Waste

Proceed to Standard
Glassware Washing

For glassware

Click to download full resolution via product page

Caption: Workflow for handling items contaminated with WAY-169916.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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